Cas no 1334499-83-0 (6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE)

• Product Name: 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE
• CAS No: 1334499-83-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 2770748
• Update Time: 2025-07-23

6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE Chemical and Physical Properties

Names and Identifiers

• 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE
• Benzyl 1,6-diazaspiro[4.5]decane-6-carboxylate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-4-7-13(15)8-6-9-14-13/h14H,4-10H2,1-3H3
• InChI Key： SSPFZTCMBZHRDB-UHFFFAOYSA-N
• SMILES： N1C2(CCCCN2C(OC(C)(C)C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE

Professional Introduction to Compound with CAS No. 1334499-83-0 and Product Name: 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE

The compound identified by the CAS number 1334499-83-0 and the product name 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel scaffolds for therapeutic applications. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The core structure of 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE consists of a spirocyclic framework that combines a decane ring with two nitrogen atoms, creating a rigid yet flexible backbone that is conducive to molecular recognition. The presence of a tert-butoxycarbonyl (Boc) group at the 6-position serves as an essential protecting group, facilitating selective modifications during synthetic pathways while maintaining the stability of the nitrogen-rich core. This feature is particularly valuable in multi-step syntheses where regioselectivity is crucial.

Recent studies have highlighted the versatility of spirocyclic compounds in drug discovery, emphasizing their ability to mimic natural product scaffolds while offering improved pharmacokinetic properties. The 1,6-diazaspiro[4.5]dекан moiety, in particular, has been explored for its potential to interact with biological targets such as enzymes and receptors, owing to its conformational rigidity and tunable electronic properties. This makes it an attractive scaffold for designing small-molecule inhibitors with high specificity.

In the context of modern drug development, the Boc-protected derivative is of particular interest due to its utility in peptide mimetics and peptidomimetic drug candidates. The spirocyclic amine core can be modified to introduce various functional groups, allowing for the creation of libraries of compounds with tailored biological activities. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, where the spirocyclic structure can effectively occupy binding pockets that are challenging to target with linear molecules.

Advances in computational chemistry have further enhanced the design of such spirocyclic compounds. Molecular modeling studies indicate that 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE can adopt multiple conformations that are optimized for interactions with biological targets. The nitrogen atoms in the spirocycle can form hydrogen bonds with polar residues in protein active sites, while the Boc group provides steric hindrance that can prevent off-target effects. These features make it an ideal candidate for structure-based drug design.

The synthesis of 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. Key steps include ring formation via intramolecular condensation reactions and selective protection-deprotection strategies to introduce functional groups at desired positions. The use of advanced catalytic systems has enabled more efficient and scalable syntheses, reducing costs and improving yields for further development.

One notable application of derivatives derived from 1,6-diazaspiro[4.5]dекан is in the treatment of neurological disorders. Studies have demonstrated that certain spirocyclic amines exhibit neuroprotective properties by modulating neurotransmitter receptors or inhibiting key enzymes involved in neurodegeneration. The rigid framework of these compounds ensures high binding affinity while minimizing toxicity, making them promising candidates for clinical trials.

The role of protecting groups like the Boc moiety cannot be overstated in complex synthetic schemes. In addition to stabilizing reactive intermediates, these groups allow chemists to control reaction pathways with precision. For example, deprotection under mild acidic conditions can selectively remove Boc groups without affecting other sensitive functionalities within the molecule. This level of control is essential for achieving high purity and yield in multi-step syntheses.

Recent patents and scientific literature underscore the growing interest in spirocyclic amine derivatives for therapeutic purposes. Companies specializing in custom synthesis have reported increased demand for compounds like 6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE, reflecting its significance as a building block for novel drugs. Collaborative efforts between academia and industry are driving innovation by combining expertise in organic synthesis with insights from bioactivity assays.

The future prospects for this class of compounds are promising, with ongoing research exploring new synthetic methodologies and expanding their biological applications. Techniques such as flow chemistry and microwave-assisted synthesis are being employed to streamline production processes, making it feasible to generate large libraries of spirocyclic derivatives efficiently.

In conclusion,1334499-83-0 and its corresponding product name,6-BOC-1,6-DIAZA-SPIRO[4.5]DECANE, exemplify the intersection of innovative chemistry and therapeutic potential. Their unique structural attributes make them valuable tools for drug discovery, offering a platform for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications for spirocyclic amines,this compound will undoubtedly remain at the forefront of medicinal chemistry advancements.